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Compound of Interest

Compound Name: Reverse T3-13C6

Cat. No.: B569959 Get Quote

Essential Safety and Handling Guide for Reverse T3-
13C6
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Reverse T3-13C6. Adherence to these procedural

steps is vital for ensuring laboratory safety and proper compound management.

Compound Identification:

Name: Reverse T3-13C6 (3,3',5'-Triiodo-L-thyronine-13C6)

Nature: A stable isotope-labeled, non-radioactive compound.[1][2]

Primary Hazards: Based on the unlabeled parent compound and similar molecules, Reverse
T3-13C6 should be handled as a substance that can cause skin, eye, and respiratory

irritation.[3][4] The hydrochloride salt form is considered harmful if swallowed.[3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory to minimize exposure when handling

Reverse T3-13C6.
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Hazard Route
Required Personal Protective Equipment

(PPE)

Skin Contact

Chemical-resistant gloves (e.g., nitrile). A lab

coat or other protective clothing is necessary to

prevent skin exposure.[3][4]

Eye Contact
Chemical splash-resistant safety glasses or

goggles with side protection.[3][4]

Inhalation

Work in a well-ventilated area. For handling

solids/powders that may become airborne, a

chemical fume hood is required.[3]

Ingestion

Do not eat, drink, or smoke in laboratory areas.

Always wash hands thoroughly after handling

the compound.[3][5][6]

Operational and Disposal Plan
Follow these procedural guidelines for the safe handling and disposal of Reverse T3-13C6.

Step 1: Receiving and Storage
Verification: Upon receipt, visually inspect the container to confirm it is properly sealed and

undamaged.

Labeling: Ensure the container is clearly labeled with the compound name and any hazard

warnings.

Storage: Store in a cool, dry, and dark place, away from incompatible materials. For long-

term stability, freezer storage at or below -20°C is often recommended.[7]

Step 2: Handling and Experimental Use
Preparation: Before opening the container, ensure you are in a designated well-ventilated

area, preferably within a chemical fume hood, and are wearing the appropriate PPE.
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Weighing and Aliquoting: If handling the solid form, take care to avoid generating dust. Use

appropriate tools and techniques for weighing and transferring the compound.

Solution Preparation: When dissolving the compound, add the solvent slowly to the

compound to prevent splashing.

Spill Response: In the event of a small spill, absorb the material with an inert substance,

sweep it up, and place it into a suitable, sealed container for disposal.[3] Avoid creating dust.

For larger spills, follow your institution's specific hazardous material spill response protocol.

Step 3: Disposal
Waste Segregation: As a stable isotope-labeled compound, Reverse T3-13C6 does not

require special disposal procedures for radioactivity.[1][2] However, it must be disposed of as

chemical waste in accordance with its chemical hazards.

Containerization: Collect all waste material (including contaminated consumables like gloves

and pipette tips) in a clearly labeled, sealed container.

Regulatory Compliance: Dispose of the chemical waste according to local, state, and federal

regulations.[1] Do not mix with general laboratory waste.[1]

Experimental Workflow Diagram
The following diagram illustrates the key stages of handling Reverse T3-13C6, from initial

receipt to final disposal.
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Caption: Workflow for safe handling of Reverse T3-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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